Acid Brown 311

Specification

• CAS No.: 12234-86-5
• Molecular Formula: H3Y
• Molecular Weight: 0

Introduction

Comparison with Related Acid Brown Dyes

The acid brown dye family includes numerous compounds with varying chemical structures, properties, and applications. While information on Acid Brown 311 is limited, examining related compounds such as Acid Brown 354 provides contextual understanding of this dye category. Acid Brown 354, identified by CAS number 71799-43-4, has a documented molecular formula of C30H20N8Na2O12S2 and a molecular weight of 794.63574. This compound contains multiple aromatic rings, azo linkages, and sulfonate groups that contribute to its coloration properties and water solubility. Other names for this related compound include C.I. 20177, Deep Brown R, and Acid Brown EBR, reflecting variations in commercial nomenclature across different manufacturers and markets.

Application performance characteristics often vary significantly among different acid brown dyes, even those with similar coloristic properties. Parameters such as exhaustion rate (the speed and efficiency with which the dye transfers from solution to substrate), migration properties, leveling characteristics, and fastness properties to washing, light, and perspiration can differ substantially based on specific structural features and molecular weight. These variations allow textile manufacturers to select specific acid brown dyes based on the particular requirements of their production processes and end-product specifications. Without comparative performance data for Acid Brown 311, its relative advantages or limitations compared to other acid brown dyes remain undetermined, representing another significant knowledge gap in the technical literature.